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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519

For researchers, scientists, and professionals in drug development, N-(2-
Chloroethyl)diisopropylamine hydrochloride is a key chemical intermediate. This guide provides
a comprehensive overview of its material safety data, synthesis, and applications, with a focus
on its role in the creation of active pharmaceutical ingredients (APIs).

Chemical Identity and Properties

N-(2-Chloroethyl)diisopropylamine hydrochloride, with CAS number 4261-68-1, is also known
by several synonyms, including 2-Diisopropylaminoethyl chloride hydrochloride and DIC.[1][2]
[3] It is a white to light beige crystalline powder that is soluble in water.[4][5] This compound is
hygroscopic, meaning it readily absorbs moisture from the air, and is also air-sensitive.[5][6]

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C8H19CI2N [11041071

Molecular Weight 200.15 g/mol [2][4]117]

Melting Point 130-135 °C [1][5]
4.0-4.5 (10 g/L in H20 at

pH . (2]
20°C)

Water Solubility Soluble [41[5]
White to light beige crystalline

Appearance [1][4][5]
powder

Synthesis of N-(2-Chloroethyl)diisopropylamine
Hydrochloride

The synthesis of N-(2-Chloroethyl)diisopropylamine hydrochloride is a multi-step process that
begins with diisopropylamine. The general synthetic route involves the reaction of
diisopropylamine with ethylene oxide to form an intermediate, 2-diisopropylaminoethyl alcohol.
This alcohol then undergoes halogenation and hydrochlorination to yield the final product.[8] A
total yield of 89.2% has been reported for this process.[8]

Synthesis Workflow
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Caption: Synthesis workflow for N-(2-Chloroethyl)diisopropylamine hydrochloride.

Chemical Reactivity and Mechanism

N-(2-Chloroethyl)diisopropylamine hydrochloride is a reactive compound due to the presence
of the chloroethyl group. Its reactivity is central to its utility as a synthetic intermediate. In
reactions, it is believed to form a highly reactive aziridinium ion intermediate. This intermediate
is susceptible to nucleophilic attack, which opens the three-membered ring and allows for the
introduction of the diisopropylaminoethyl moiety onto a variety of molecules.[5] This mechanism
is particularly important in the synthesis of various pharmaceuticals.

Applications in Drug Development

The primary application of N-(2-Chloroethyl)diisopropylamine hydrochloride is as a building
block in the synthesis of a wide range of APIs.[5] Its ability to introduce the
diisopropylaminoethyl group is crucial for the biological activity of the final drug molecules.
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Role as a Synthetic Intermediate
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Caption: Role as an intermediate in the synthesis of various pharmaceuticals.

It is a key intermediate in the synthesis of anticholinergic and antispasmodic drugs.[1][4] For
example, it is used in the production of isopropamide, an anticholinergic agent, and
disopyramide, an antiarrhythmic and antispasmodic drug.[5] It is also a component in the
synthetic pathways for the muscle relaxant orphenadrine and the calcium channel blocker
diltiazem.[5]

Safety and Handling

N-(2-Chloroethyl)diisopropylamine hydrochloride is a hazardous substance and requires careful
handling.[5]

Hazard Identification
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Hazard Description Reference
Acute Toxicity (Oral) Toxic if swallowed. [3]

Acute Toxicity (Dermal) Fatal in contact with skin. [5]

Acute Toxicity (Inhalation) Fatal if inhaled. [31[5]

) ) o Causes severe skin burns and
Skin Corrosion/Irritation [3]1[5]
eye damage.
Eye Damage/Irritation Causes severe eye damage. [5]

Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[4]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[4]

o Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

[4]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash thoroughly

after handling.[4]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong acids, strong bases, and oxidizing agents. Keep the container tightly closed and

protected from moisture.[4][9]

Toxicological Information

The toxicological properties of N-(2-Chloroethyl)diisopropylamine hydrochloride have not been
fully investigated.[4] However, available data indicates significant toxicity.
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Test Species Route Value Reference
LD50 Rat Oral 96 mg/kg

LD50 Rabbit Dermal 197 mg/kg

LC50 Rat Inhalation 12 mg/m3/4H

Draize test Rabbit Eye 100 mg

Draize test Rabbit Skin 500 mg/24H

Note: The specific source for the LD50/LC50 and Draize test values was not consistently cited
across the search results, but they are commonly found in safety data sheets for this chemical.

Conclusion

N-(2-Chloroethyl)diisopropylamine hydrochloride is a crucial intermediate in the chemical and
pharmaceutical industries. Its high reactivity, facilitated by the formation of an aziridinium ion,
makes it an effective agent for introducing the diisopropylaminoethyl group into a wide array of
molecules. While its handling requires strict adherence to safety protocols due to its toxicity, its
role in the synthesis of important drugs underscores its significance in drug development and
organic synthesis. Further research into its toxicological profile and reaction mechanisms will
continue to be of value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 2-(Diisopropylamino)-ethylchloride hydrochloride for synthesis 4261-68-1
[sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. guidechem.com [guidechem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b027519?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/supply/4261-68-1.html
https://www.sigmaaldrich.com/SG/en/product/mm/814553
https://www.sigmaaldrich.com/SG/en/product/mm/814553
https://www.fishersci.com/store/msds?partNumber=AAB2266236&productDescription=2-DIISOPROPLAMINOETHL+CLR+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-diisopropylamino-ethyl-chlor-dic12487.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

5. 2-(Diisopropylamino)ethyl Chloride Hydrochloride| [benchchem.com]
6. 2-Diisopropylaminoethyl chloride hydrochloride, 98%, Thermo Scientific Chemicals 100 g |

Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

e 7. (2-chloroethyl)diisopropylamine hydrochloride | Drug Information, Uses, Side Effects,
Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

o 8. Preparation of 2-Chloroethyl Diisopropyl Ammonium Chloride-Academax [academax.com]

e 9. 2-Chloro-N,N-diisopropylethylamine hydrochloride(4261-68-1)MSDS Melting Point Boiling
Density Storage Transport [m.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to N-(2-
Chloroethyl)diisopropylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b027519#material-safety-data-sheet-for-n-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b027519
https://www.fishersci.com/shop/products/2-diisopropylaminoethyl-chloride-hydrochloride-98-thermo-scientific/AAB2266222
https://www.fishersci.com/shop/products/2-diisopropylaminoethyl-chloride-hydrochloride-98-thermo-scientific/AAB2266222
https://www.pharmacompass.com/chemistry-chemical-name/2-chloroethyl-diisopropylamine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/2-chloroethyl-diisopropylamine-hydrochloride
https://www.academax.com/HXFYGCYGY/doi/10.3785/1001-7631.2004.04.0372;JSESSIONID=f70ffb9d-5654-46ee-8e4c-e327f4582e81
https://m.chemicalbook.com/ProductMSDSDetailCB1776270_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1776270_EN.htm
https://www.benchchem.com/product/b027519#material-safety-data-sheet-for-n-2-chloroethyl-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b027519#material-safety-data-sheet-for-n-2-chloroethyl-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b027519#material-safety-data-sheet-for-n-2-chloroethyl-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b027519#material-safety-data-sheet-for-n-2-chloroethyl-diisopropylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

